2-chloro-5-nitro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-5-nitro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C15H9ClN4O3S/c16-12-7-6-10(20(22)23)8-11(12)13(21)17-15-19-18-14(24-15)9-4-2-1-3-5-9/h1-8H,(H,17,19,21)
• InChI Key: AXPSTVFGTWNGIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(S2)NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl
• Molecular Formula: C15H9ClN4O3S
• Molecular Weight: 360.8 g/mol

Description

2-chloro-5-nitro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the thiadiazole family, which is known for its diverse biological activities.

Scientific Research Applications

Chemical Synthesis and Reactivity

One area of research involves the synthesis and reactivity of this chemical compound and its derivatives. For instance, Androsov (2008) explored the synthesis of 1,1-dialkylindolium-2-thiolates through base-induced transformation of 4-(2-chloro-5-nitrophenyl)-1,2,3-thiadiazole in the presence of secondary amines. This process involves ring-opening to produce a thioketene intermediate that reacts with secondary amines, forming nonaromatic 1,1-dialkylindolium-2-thiolates instead of the expected aromatic N,N-dialkylaminobenzo[b]thiophenes (Androsov, 2008).

Biological Evaluation

Another research direction focuses on the biological evaluation of benzothiazole derivatives as potent antitumor agents. Yoshida et al. (2005) designed and synthesized 2,6-dichloro-N-[2-(cyclopropanecarbonylamino)benzothiazol-6-yl]benzamide as a biologically stable derivative, showing selective cytotoxicity against tumorigenic cell lines with an excellent in vivo inhibitory effect on tumor growth (Yoshida et al., 2005).

Antimicrobial and Antileishmanial Activities

Research has also delved into the antimicrobial and antileishmanial activities of thiadiazole derivatives. Salih, Salimon, and Yousif (2011) synthesized p-substituted phenyl)-N-(3-(5-nitrofur-2-yl)allylidene)-1,3,4-thiadiazol-2-amines and screened them for antimicrobial activities, revealing that some compounds exhibited promising activities (Salih, Salimon, & Yousif, 2011). Moreover, Tahghighi et al. (2011) optimized the antileishmanial activity of piperazinyl-linked 5-(5-nitrofuran-2-yl)-1,3,4-thiadiazoles, identifying compounds with very good activity in both promastigote and amastigote forms of Leishmania major (Tahghighi et al., 2011).

Photophysical Properties

Additionally, the synthesis and investigation of photophysical properties have been a significant research application. Zhang et al. (2017) synthesized N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide derivatives and their corresponding BF2 complexes, analyzing their photophysical properties to explore effects such as solid-state fluorescence and aggregation-induced emission effect (Zhang et al., 2017).